4,4'-({4-[(4-fluorobenzyl)oxy]-3-methoxyphenyl}methanediyl)bis(3-methyl-1H-pyrazol-5-ol)

• Molecular Formula: C23H23FN4O4
• Molecular Weight: 438.5 g/mol
• IUPAC Name: 4-[[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-(3-methyl-5-oxo-1,2-dihydropyrazol-4-yl)methyl]-5-methyl-1,2-dihydropyrazol-3-one
• InChI: InChI=1S/C23H23FN4O4/c1-12-19(22(29)27-25-12)21(20-13(2)26-28-23(20)30)15-6-9-17(18(10-15)31-3)32-11-14-4-7-16(24)8-5-14/h4-10,21H,11H2,1-3H3,(H2,25,27,29)(H2,26,28,30)
• InChI Key: PWRRSIHDJBNCKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NN1)C(C2=CC(=C(C=C2)OCC3=CC=C(C=C3)F)OC)C4=C(NNC4=O)C

Description

4,4’-({4-[(4-fluorobenzyl)oxy]-3-methoxyphenyl}methanediyl)bis(3-methyl-1H-pyrazol-5-ol) is a complex organic compound that features a combination of fluorobenzyl, methoxyphenyl, and pyrazol-5-ol groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,4’-({4-[(4-fluorobenzyl)oxy]-3-methoxyphenyl}methanediyl)bis(3-methyl-1H-pyrazol-5-ol) typically involves a multi-step process. One common method includes the Michael addition of an aromatic aldehyde with an arylpyrazolone, obtained by the Knoevenagel reaction. This reaction can be performed separately or in a one-step process, either by a reaction of pseudo-five or pseudo-three-components .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions, and ensuring the purity and yield of the final product through various purification techniques.

Chemical Reactions Analysis

Types of Reactions

4,4’-({4-[(4-fluorobenzyl)oxy]-3-methoxyphenyl}methanediyl)bis(3-methyl-1H-pyrazol-5-ol) can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups within the compound.

Substitution: Nucleophilic and electrophilic substitution reactions can occur at different positions of the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. The reaction conditions vary depending on the desired transformation, including temperature, solvent, and catalysts.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce deoxygenated compounds.

Scientific Research Applications

4,4’-({4-[(4-fluorobenzyl)oxy]-3-methoxyphenyl}methanediyl)bis(3-methyl-1H-pyrazol-5-ol) has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for creating more complex molecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antioxidant activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Comparison with Similar Compounds

Similar Compounds

• 4,4’-({4-[(4-chlorobenzyl)oxy]-3-methoxyphenyl}methanediyl)bis(3-methyl-1H-pyrazol-5-ol)
• 4,4’-({4-[(4-bromobenzyl)oxy]-3-methoxyphenyl}methanediyl)bis(3-methyl-1H-pyrazol-5-ol)
• 4,4’-({4-[(4-iodobenzyl)oxy]-3-methoxyphenyl}methanediyl)bis(3-methyl-1H-pyrazol-5-ol)

Uniqueness

The uniqueness of 4,4’-({4-[(4-fluorobenzyl)oxy]-3-methoxyphenyl}methanediyl)bis(3-methyl-1H-pyrazol-5-ol) lies in the presence of the fluorobenzyl group, which imparts distinct electronic and steric properties compared to its chloro, bromo, and iodo analogs